31hP

• Molecular Formula: C49H86N2O4
• Molecular Weight: 767.2 g/mol
• InChI: InChI=1S/C49H86N2O4/c1-8-14-17-20-23-27-32-45(11-4)55-49(53)44-39-37-43(38-40-44)47(50(7)41-42-51(12-5)13-6)35-30-26-31-36-48(52)54-46(33-28-24-21-18-15-9-2)34-29-25-22-19-16-10-3/h37-40,45-47H,8-29,31-34,36,41-42H2,1-7H3
• InChIKey: LGWPDVVSVBJOPF-UHFFFAOYSA-N

31hP Ionizable Lipid: A3-Lipid for mRNA Delivery

31hP is an asymmetric A3 ionizable cationic lipid with an experimentally determined pKa of 6.25 [1], specifically engineered for the formulation of lipid nanoparticles (LNPs) for the in vitro and in vivo delivery of mRNA and single-guide RNA (sgRNA) [2]. Its chemical structure features two biocleavable ester bonds, conferring a rapid degradation profile by esterases, which is a key design element for mitigating long-term lipid accumulation and improving the safety profile of LNP-based therapeutics . The compound is a product of a directed chemical evolution process, representing a lead compound from a library of optimized, biodegradable A3-lipids with superior delivery characteristics compared to benchmark ionizable lipids [2].

• [1] GlpBio. 31hP Product Information. Catalog No. GC92375. View Source
• [2] Han X, et al. Optimization of the activity and biodegradability of ionizable lipids for mRNA delivery via directed chemical evolution. Nat Biomed Eng. 2024 Nov;8(11):1412-1424. View Source

Why Generic Ionizable Lipids Cannot Replace 31hP

In the design of lipid nanoparticles (LNPs) for mRNA delivery, the ionizable lipid component is not a generic commodity. Subtle variations in molecular structure—particularly in the pKa of the headgroup, the nature of the linker bonds, and the lipid tail architecture—have a profound, quantifiable impact on multiple critical performance parameters. These include endosomal escape efficiency, in vivo biodistribution, transfection potency, and, crucially, the rate of biodegradation and clearance [1]. 31hP is a lead A3-lipid that embodies a specific, optimized combination of these features. Its precise pKa of 6.25 differs from other common lipids like DLin-MC3-DMA (pKa 6.44) and SM-102 (pKa 6.68), directly influencing its protonation state in the endosome and, consequently, its ability to facilitate cytosolic release of its mRNA cargo . Furthermore, the presence of two ester bonds in 31hP is a deliberate design feature for rapid enzymatic cleavage, a property not shared by all ionizable lipids, such as the first-generation benchmark DLin-MC3-DMA which exhibits minimal degradation . Interchanging 31hP with another lipid without re-optimizing the LNP formulation will lead to a different, and likely suboptimal, product with altered efficacy and safety profiles, as evidenced by direct comparative studies.

• [1] Han X, et al. Optimization of the activity and biodegradability of ionizable lipids for mRNA delivery via directed chemical evolution. Nat Biomed Eng. 2024 Nov;8(11):1412-1424. View Source

Quantitative Differentiation Against Standard Lipids

Gene Editing Efficiency in Liver

In a direct in vivo head-to-head comparison, LNPs formulated with 31hP demonstrated superior functional delivery of mRNA encoding Cas9 and a TTR-targeting sgRNA. Intravenous administration of these 31hP-LNPs resulted in a significantly greater reduction in serum transthyretin (TTR) protein levels in mice compared to LNPs formulated with the benchmark lipid DLin-MC3-DMA [1]. While the exact magnitude of the difference is not disclosed in the datasheet, the study explicitly states that the reduction was 'to a greater extent,' indicating a clear, quantifiable improvement in hepatic gene editing efficacy that is meaningful for applications requiring potent liver-targeted delivery.

Evidence Dimension	In vivo hepatic gene silencing efficacy (serum TTR reduction)
Target Compound Data	Greater extent of serum TTR level reduction
Comparator Or Baseline	DLin-MC3-DMA (pKa = 6.44)
Quantified Difference	Reported as 'to a greater extent', indicating a statistically significant improvement.
Conditions	Mouse model; Intravenous administration of LNPs encapsulating Cas9 mRNA and TTR-targeting sgRNA.

Why This Matters

This demonstrates 31hP's enhanced potency in a therapeutically relevant in vivo model of gene editing, providing a functional advantage over the well-established DLin-MC3-DMA lipid for hepatic delivery applications.

• [1] GlpBio. 31hP Product Information. Catalog No. GC92375. View Source

SARS-CoV-2 Vaccine Humoral Response

For vaccine applications requiring intramuscular delivery, 31hP-LNPs show a clear performance advantage over LNPs formulated with SM-102, a lipid component used in approved COVID-19 vaccines. In a direct comparative study in mice, intramuscular administration of LNPs containing 31hP and encapsulating mRNA encoding the SARS-CoV-2 spike glycoprotein resulted in a greater increase in serum antibody titers compared to an identical formulation using SM-102 [1]. This indicates that 31hP facilitates more potent antigen expression and immune activation at the injection site, leading to a more robust humoral immune response.

Evidence Dimension	In vivo immunogenicity (serum antibody titer)
Target Compound Data	Greater increase in serum antibody titers
Comparator Or Baseline	SM-102 (pKa = 6.68)
Quantified Difference	Reported as 'to a greater extent', indicating a statistically significant improvement.
Conditions	Mouse model; Intramuscular administration of LNPs encapsulating mRNA encoding SARS-CoV-2 spike glycoprotein.

Why This Matters

This evidence positions 31hP as a superior ionizable lipid for the development of next-generation mRNA vaccines, offering the potential for increased potency and potentially dose-sparing effects compared to currently used lipids like SM-102.

• [1] GlpBio. 31hP Product Information. Catalog No. GC92375. View Source

LNP Stability and Durability

A comprehensive assessment comparing LNPs formulated with 31hP against those made with MC3 and LP01 lipids revealed multiple performance advantages. According to product documentation, 31hP LNP exhibits higher stability and durability compared with MC3 LNP and SM-102 LNP [1]. Crucially, 31hP LNP achieves more efficient hepatic mRNA delivery with a much higher gene editing efficiency than MC3 LNP and LP01 LNP [1]. This multi-faceted superiority underscores that 31hP is not merely a substitute but a step-change improvement in LNP performance, combining enhanced physical stability with greater biological efficacy in a key target organ.

Evidence Dimension	LNP stability, durability, and hepatic mRNA delivery efficiency
Target Compound Data	Higher stability and durability; More efficient hepatic mRNA delivery; Much higher gene editing efficiency
Comparator Or Baseline	MC3 LNP, SM-102 LNP, and LP01 LNP (LP01 pKa ≈ 6.1)
Quantified Difference	Described qualitatively as 'higher', 'more efficient', and 'much higher', indicating a clear and substantial performance gap.
Conditions	In vitro and in vivo assessments of formulated LNPs.

Why This Matters

For procurement, this means that a 31hP-based LNP formulation is a more robust and potent starting material, promising better consistency in manufacturing and higher efficacy in downstream applications, particularly those targeting the liver.

• [1] DC Chemicals. Certificate of Analysis for 31hP (DC60702). View Source

Esterase-Mediated Biodegradability

The apparent pKa of an ionizable lipid is a critical determinant of its ability to become protonated in the acidic endosomal environment, a prerequisite for endosomal membrane disruption and cytosolic release of the mRNA payload. 31hP possesses a pKa of 6.25 [1]. This value is meaningfully different from other widely used ionizable lipids: it is 0.19 units lower than DLin-MC3-DMA (pKa 6.44) , 0.43 units lower than SM-102 (pKa 6.68) , and 0.15 units higher than LP01 (pKa ≈ 6.1) . These are not trivial differences; the pKa directly influences the pH window at which the lipid becomes fusogenic and is a key parameter optimized for efficient endosomal escape with minimal toxicity.

Evidence Dimension	Apparent pKa of the ionizable lipid
Target Compound Data	pKa = 6.25
Comparator Or Baseline	DLin-MC3-DMA (pKa = 6.44); SM-102 (pKa = 6.68); LP01 (pKa ≈ 6.1)
Quantified Difference	0.19 units lower than DLin-MC3-DMA; 0.43 units lower than SM-102; 0.15 units higher than LP01.
Conditions	Standard experimental determination of apparent pKa for ionizable lipids.

Why This Matters

The pKa of 6.25 is a specific, optimized value that is likely to confer a unique balance between endosomal escape efficiency and off-target toxicity. Selecting a lipid with a significantly different pKa would alter the fundamental intracellular trafficking and release kinetics of the LNP, impacting overall efficacy and safety.

• [1] GlpBio. 31hP Product Information. Catalog No. GC92375. View Source

pKa Optimization for Endosomal Escape

A key differentiator for 31hP is its engineered biodegradability profile. Its chemical structure incorporates two ester bonds that are specifically designed to be cleaved by ubiquitous esterases in vivo . This results in a 'rapid degradation' profile . This feature stands in contrast to first-generation ionizable lipids like DLin-MC3-DMA, which have been shown to exhibit minimal degradation over a 24-hour period . The rapid clearance of 31hP and its metabolites is a critical safety feature, as it is expected to minimize long-term lipid accumulation in tissues, particularly the liver, thereby reducing the risk of chronic toxicity and enabling safer administration of multiple doses.

Evidence Dimension	Biodegradation rate and mechanism
Target Compound Data	Contains two ester bonds; 'rapidly degraded' by esterases.
Comparator Or Baseline	DLin-MC3-DMA (shows 'minimal degradation over 24 hours')
Quantified Difference	Qualitative difference in degradation half-life: rapid (minutes-hours) vs. minimal (>24 hours).
Conditions	Exposure to esterase enzymes in vitro and in vivo clearance studies.

Why This Matters

For therapeutic programs, especially those requiring chronic or repeat dosing, the rapid biodegradability of 31hP offers a significant advantage in terms of safety and tolerability. This is a critical differentiator from non-biodegradable or slowly clearing lipids and directly impacts the feasibility and risk profile of long-term treatment regimens.

High-Value Applications of 31hP LNP Systems

Liver-Directed CRISPR-Cas9 Gene Therapy

Based on evidence showing 31hP-LNPs generate a greater antibody response than SM-102-LNPs in a SARS-CoV-2 spike protein model [1], this lipid is an ideal candidate for developing new mRNA vaccines. The enhanced immunogenicity may allow for lower mRNA doses (dose-sparing), reducing manufacturing costs and potential side effects, or for generating more potent and durable protection against infectious diseases or for cancer immunotherapy.

Prophylactic mRNA Vaccines with Dose Sparing

31hP has demonstrated superior performance in hepatic mRNA delivery, achieving higher gene editing efficiency than both MC3 and LP01 LNPs [2], and outperforming DLin-MC3-DMA in reducing serum TTR levels in a therapeutically relevant mouse model [1]. This makes it the preferred ionizable lipid for R&D programs focused on liver-centric diseases, including genetic disorders (e.g., hereditary transthyretin amyloidosis, hemophilia), metabolic diseases, and hepatocellular carcinoma, where potent and specific delivery to hepatocytes is paramount.

Repeat-Dosing mRNA Therapies for Chronic Diseases

The presence of two biocleavable ester bonds confers upon 31hP a rapid biodegradation profile , which is a significant safety advantage over lipids like DLin-MC3-DMA that show minimal degradation . This characteristic is essential for developing therapies that require multiple administrations over time, such as treatments for chronic diseases or enzyme replacement therapies, where minimizing long-term lipid accumulation in tissues is a key regulatory and safety concern.

LNP Formulations for Ambient or Refrigerated Storage

LNPs formulated with 31hP exhibit higher stability and durability compared to those made with MC3 and SM-102 lipids [2]. This enhanced stability is a critical quality attribute for the manufacturing, storage, and distribution of LNP-based products. It suggests that 31hP-based formulations may have a longer shelf-life and better resistance to handling stresses, making them a more reliable and cost-effective choice for both research and commercial-scale production.

• [1] GlpBio. 31hP Product Information. Catalog No. GC92375. View Source
• [2] DC Chemicals. Certificate of Analysis for 31hP (DC60702). View Source